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Compound of Interest

Compound Name: Tetrabromocatechol

Cat. No.: B147477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and disposal of

Tetrabromocatechol in a laboratory setting. Adherence to these protocols is crucial to

minimize risk and ensure a safe working environment.

Hazard Identification and Quantitative Data
Tetrabromocatechol is classified as a hazardous substance. It is known to cause skin and

serious eye irritation, and may lead to respiratory irritation.[1][2]

Hazard Summary:
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Hazard Category Rating Description

Flammability 1

Combustible solid which burns

but propagates flame with

difficulty.

Toxicity 2
Moderate toxicity. See acute

toxicity data below.

Body Contact 2
Causes skin and serious eye

irritation.[1][3]

Reactivity 1

Generally stable, but

incompatible with strong

oxidizing agents and strong

bases.[3]

Chronic Hazard 3
Potential for long-term health

effects.

Acute Toxicity Data:

Route of Administration Organism LD50

Intravenous Mouse 42 mg/kg

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure to Tetrabromocatechol, a combination of engineering controls and

personal protective equipment must be utilized.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]
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Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile).

Wear a lab coat or other protective clothing to prevent skin contact.[4]

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA approved

respirator should be worn.

Experimental Protocols: Safe Handling and Storage
Handling Procedures:

Read and understand the Safety Data Sheet (SDS) for Tetrabromocatechol before use.

Avoid all personal contact with the substance.

Do not breathe dust, fumes, or vapors.[3][4]

Wash hands and any exposed skin thoroughly after handling.[3]

Use dry clean-up procedures and avoid generating dust.

Do not eat, drink, or smoke in the laboratory.

Storage Procedures:

Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

Emergency Procedures
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First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Seek immediate medical attention.

[3]

Spill and Leak Procedures:

Evacuate personnel from the immediate area.

Wear appropriate PPE as described in Section 2.

Remove all sources of ignition.

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.[3]

For major spills, alert emergency responders and contain the spillage to prevent

environmental contamination.

Fire-Fighting Measures:

Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.

Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon

dioxide, and hydrogen bromide.[3]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[3]

Waste Disposal
Dispose of Tetrabromocatechol and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[3] The material should be

disposed of in an approved waste disposal plant.[2]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for Tetrabromocatechol.
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Figure 1: Tetrabromocatechol Handling Workflow
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Caption: Figure 1: General laboratory workflow for handling Tetrabromocatechol.
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Figure 2: Tetrabromocatechol Spill Response
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Caption: Figure 2: Emergency response protocol for a Tetrabromocatechol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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